Cas no 1251004-87-1 (2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-1-carboxylic acid)

2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-1-carboxylic acid structure
1251004-87-1 structure
Product Name:2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-1-carboxylic acid
CAS No:1251004-87-1
MF:C11H17NO4
MW:227.2569835186
MDL:MFCD17016465
CID:1217326
PubChem ID:10036678
Update Time:2025-04-20

2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[3.1.0]hexane-1-carboxylic Acid
    • 2-Azabicyclo[3.1.0]hexane-1,2-dicarboxylic acid, 2-(1,1-dimethylethyl) ester
    • 2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-1-carboxylic acid
    • 2-Aza-bicyclo[3.1.0]hexane-1,2-dicarboxylic acid 2-tert-butyl ester
    • SCHEMBL18669890
    • AKOS022478890
    • 1251004-87-1
    • 2-(tert-Butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-1-carboxylicacid
    • 2-(t-Butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-1-carboxylic acid
    • 956769-68-9
    • P12097
    • 2-(tert-Butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-1-carboxylic acid
    • EN300-28944
    • BAC00487
    • DTXSID00434543
    • 2-Azabicyclo[3.1.0]hexane-1,2-dicarboxylic acid 2-tert-butyl ester
    • CS-M0493
    • CS-13110
    • MFCD17016465
    • MDL: MFCD17016465
    • Inchi: 1S/C11H17NO4/c1-10(2,3)16-9(15)12-5-4-7-6-11(7,12)8(13)14/h7H,4-6H2,1-3H3,(H,13,14)
    • InChI Key: ALUFNEQAPCLIBB-UHFFFAOYSA-N
    • SMILES: OC(C12CC1CCN2C(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 227.11575802g/mol
  • Monoisotopic Mass: 227.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 347.8±25.0 °C at 760 mmHg
  • Flash Point: 164.1±23.2 °C
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.1.0]hexane-1-carboxylic acid Security Information

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